
Diethylmalonic acid CAS number and IUPAC
nomenclature

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Diethylmalonic acid

Cat. No.: B123264 Get Quote

An In-depth Technical Guide to Diethylmalonic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diethylmalonic acid, a key

chemical intermediate. It covers its fundamental properties, synthesis, and applications, with a

focus on presenting clear, actionable information for laboratory and development settings.

Core Identification
CAS Number: 510-20-3[1][2][3][4]

IUPAC Nomenclature: 2,2-diethylpropanedioic acid[3]

Alternative names for this compound include Diethylpropanedioic acid and 3,3-

Pentanedicarboxylic acid.[1]

Chemical and Physical Properties
A summary of the key quantitative data for diethylmalonic acid is presented in the table below

for easy reference and comparison.
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Property Value Source

Molecular Formula C7H12O4 [1][2]

Molecular Weight 160.17 g/mol [1][2][3]

Melting Point 127-131 °C [1][4]

Appearance White crystalline solid/powder [3][4]

Solubility

Very soluble in water; freely

soluble in alcohol and ether;

slightly soluble in chloroform.

[1]

Percent Composition C 52.49%, H 7.55%, O 39.96% [1]

Synthesis of Diethylmalonic Acid: An Experimental
Protocol
The synthesis of diethylmalonic acid is a fundamental process for many research and

development applications. Below is a detailed experimental protocol based on established

chemical principles.

Objective: To synthesize diethylmalonic acid from diethyl malonate.

Materials:

Diethyl malonate

Sodium ethoxide

Ethyl iodide

Ethanol (absolute)

Hydrochloric acid (concentrated)

Sodium hydroxide
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Diethyl ether

Anhydrous magnesium sulfate

Standard laboratory glassware (round-bottom flask, reflux condenser, dropping funnel,

separatory funnel, beaker, etc.)

Heating mantle

Magnetic stirrer

Rotary evaporator

Workflow for the Synthesis of Diethylmalonic Acid:
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Step 1: Deprotonation

Step 2: Diethylation

Step 3: Hydrolysis

Step 4: Acidification and Isolation

Diethyl Malonate + Sodium Ethoxide

Formation of Sodiomalonic Ester

Sodiomalonic Ester + Ethyl Iodide (2 eq.)

Formation of Diethyl Diethylmalonate

Diethyl Diethylmalonate + NaOH (aq)

Formation of Disodium Diethylmalonate

Disodium Diethylmalonate + HCl (conc)

Precipitation of Diethylmalonic Acid

Filtration, Washing, and Drying

Pure Diethylmalonic Acid

Click to download full resolution via product page

Caption: A four-step workflow for the synthesis of diethylmalonic acid.
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Procedure:

Deprotonation: In a round-bottom flask equipped with a reflux condenser and a dropping

funnel, dissolve sodium metal in absolute ethanol to prepare sodium ethoxide. Cool the

solution in an ice bath. Add diethyl malonate dropwise to the sodium ethoxide solution with

constant stirring.

Diethylation: To the resulting solution of sodiomalonic ester, add ethyl iodide dropwise. After

the addition is complete, reflux the mixture for 2-3 hours to ensure complete diethylation.

Hydrolysis: After cooling, add a solution of sodium hydroxide to the reaction mixture and

reflux for another 2-3 hours to hydrolyze the ester groups.

Acidification and Isolation: Cool the reaction mixture and carefully acidify with concentrated

hydrochloric acid until the solution is strongly acidic (test with litmus paper). The

diethylmalonic acid will precipitate out of the solution.

Purification: Collect the crude product by filtration and wash with cold water. Recrystallize the

product from a suitable solvent, such as water or an ethanol/water mixture, to obtain pure

diethylmalonic acid. Dry the purified crystals under vacuum.

Logical Relationship in Synthesis
The synthesis of diethylmalonic acid is a classic example of malonic ester synthesis, which

relies on the acidity of the alpha-proton and subsequent alkylation.

Diethyl Malonate Enolate Formation
(Base)

Deprotonation Nucleophilic Attack
on Alkyl Halide

Reaction
Diethyl Diethylmalonate

Product Ester Hydrolysis
(Acid/Base)

Reaction
Diethylmalonic Acid

Final Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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